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Abstract
Cycloguanil, the active metabolite of the antimalarial pro-drug proguanil, is a potent inhibitor of

plasmodial dihydrofolate reductase (DHFR), a critical enzyme in the folate biosynthesis

pathway essential for parasite DNA synthesis and proliferation. This technical guide provides

an in-depth overview of cycloguanil pamoate, a salt form of cycloguanil developed to

enhance its therapeutic profile. This document details its chemical structure, physicochemical

properties, and antimalarial activity. Furthermore, it outlines comprehensive experimental

protocols for its synthesis, purification, analytical characterization, and for the evaluation of its

in vitro and in vivo efficacy, serving as a vital resource for researchers in the field of antimalarial

drug development.

Chemical Structure and Identity
Cycloguanil pamoate is a salt comprised of two molecules of the active antimalarial agent,

cycloguanil, and one molecule of pamoic acid.[1] This salt formation is a strategic approach to

modify the physicochemical properties of cycloguanil, particularly its solubility, with the aim of

creating a long-acting injectable formulation.[2]
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Cycloguanil is a dihydrofolate reductase inhibitor and the active metabolite of proguanil.[3] Its

chemical structure is 1-(4-chlorophenyl)-6,6-dimethyl-1,3,5-triazine-2,4-diamine.[4]

Pamoic acid, also known as embonic acid, is a naphthoic acid derivative with the IUPAC name

4,4'-methylenebis(3-hydroxy-2-naphthoic acid). It serves as a counter-ion in the formation of

the salt.[5]

The resulting salt, cycloguanil pamoate, has the chemical formula C45H44Cl2N10O6.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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